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Compound of Interest

Compound Name: UCL-TRO-1938

Cat. No.: B15541133 Get Quote

Essential Safety and Handling Guide for UCL-
TRO-1938
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of UCL-TRO-1938, a potent allosteric activator of PI3Kα. The following procedural guidance is

designed to ensure the safety of laboratory personnel and the integrity of experimental

outcomes.

Hazard Assessment and Prudent Handling
Conflicting hazard information exists for UCL-TRO-1938. A Safety Data Sheet (SDS) from one

supplier indicates the substance is not classified as hazardous under the Globally Harmonized

System (GHS). However, another supplier reports the following hazard statements:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

Given this discrepancy, a conservative approach is mandatory. It is imperative to handle UCL-
TRO-1938 as a potentially hazardous substance. Always consult your institution's
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Environmental Health and Safety (EHS) department for a comprehensive risk assessment

before beginning work.

Personal Protective Equipment (PPE)
A risk-based approach should be taken when selecting PPE. The following are minimum

requirements for handling UCL-TRO-1938 in solid and solution forms.

Operation
Required Personal
Protective Equipment

Rationale

Handling Solid Compound

(Weighing, Aliquoting)

- Nitrile gloves (double-gloving

recommended)- Safety

goggles- Lab coat- Face mask

(N95 or higher)

To prevent inhalation of fine

particles and to protect skin

and eyes from contact.

Handling Solutions
- Nitrile gloves- Safety

goggles- Lab coat

To protect against accidental

splashes and skin contact.

Always wear appropriate PPE when handling this product.[1] All eye protection must meet

ANSI standard Z87.1.[2] Lab coats should be worn to protect against minor chemical splashes

and contamination.[3]

Operational Plan: From Receipt to Disposal
Follow these step-by-step procedures for the safe handling of UCL-TRO-1938.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Label: Ensure the container is clearly labeled with the compound name, CAS number, and

any known hazard warnings.

Store: Store the compound according to the supplier's recommendations.
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Storage Conditions

Powder Store at -20°C for up to 3 years.[1]

Stock Solutions in Solvent

Aliquot and store at -80°C for up to one year, or

-20°C for up to one month to avoid repeated

freeze-thaw cycles.[1]

Experimental Protocols: Solution Preparation
All handling of the solid compound and preparation of stock solutions should be performed in a

certified chemical fume hood or other ventilated enclosure to minimize inhalation risk.[4]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Pre-weigh: If necessary, weigh the desired amount of UCL-TRO-1938 powder in the fume

hood.

Dissolve: Add the appropriate volume of fresh, anhydrous DMSO directly to the vial. For

compounds in quantities of 10 mg or less, it is recommended to add the solvent directly to

the product vial.[1]

Ensure Complete Dissolution: Vortex or sonicate the solution to ensure the compound is fully

dissolved. Gentle warming in a hot water bath can also aid dissolution.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in tightly sealed vials.

Store: Store the aliquots at -80°C or -20°C as per the storage guidelines.

Spill and Exposure Procedures
Spill:

Solid: Gently cover the spill with absorbent material. Avoid raising dust. Collect the

material into a sealed container for hazardous waste disposal.

Solution: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.
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Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse opened eyes for several minutes under running water.

Inhalation: Move to fresh air. If symptoms persist, consult a physician.

Ingestion: If symptoms persist after swallowing, seek medical attention.

Disposal Plan
Due to the conflicting hazard information, all waste containing UCL-TRO-1938 (solid, solutions,

contaminated labware, and PPE) should be treated as hazardous chemical waste.

Segregate Waste: Collect all waste in designated, sealed, and clearly labeled containers.

Contaminated Labware: Collect items such as pipette tips and vials in a puncture-resistant

container labeled as "Hazardous Waste" with the compound's name.[4]

Contaminated PPE: Place used gloves and other disposable PPE in a sealed bag or

container labeled as hazardous waste.[4]

Consult EHS: Dispose of all waste through your institution's certified hazardous waste

program. Do not dispose of this compound down the drain or in regular trash.

Quantitative Data Summary
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Property Value Source

Molecular Formula C₂₇H₃₂N₆O Multiple Sources

Molecular Weight 456.6 g/mol Multiple Sources

CAS Number 2919575-27-0 Multiple Sources

Appearance Solid Multiple Sources

Purity ≥98% Multiple Sources

Solubility in DMSO ≥23.15 mg/mL ApexBio

Solubility in Water Insoluble Selleck Chemicals

Solubility in Ethanol Insoluble Selleck Chemicals

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for preparing stock and working

solutions of UCL-TRO-1938.
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Caption: Workflow for the preparation and storage of UCL-TRO-1938 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. captivatebio.com [captivatebio.com]

2. Personal Protective Equipment in Chemistry | Environmental Health and Safety
[ehs.dartmouth.edu]

3. ehs.princeton.edu [ehs.princeton.edu]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling UCL-TRO-
1938]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541133#personal-protective-equipment-for-
handling-ucl-tro-1938]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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